Cas no 1258830-81-7 (N-(1-cyanocyclobutyl)-N-methyl-3-(2,4,5-trimethoxyphenyl)prop-2-enamide)

• Product Name: N-(1-cyanocyclobutyl)-N-methyl-3-(2,4,5-trimethoxyphenyl)prop-2-enamide
• CAS No: 1258830-81-7
• MF: C₁₈H₂₂N₂O₄
• MW: 330.378284931183
• CID: 6042494
• PubChem ID: 51094684
• Update Time: 2025-06-07

N-(1-cyanocyclobutyl)-N-methyl-3-(2,4,5-trimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclobutyl)-N-methyl-3-(2,4,5-trimethoxyphenyl)prop-2-enamide
• Z878671202
• EN300-26680135
• (E)-N-(1-cyanocyclobutyl)-N-methyl-3-(2,4,5-trimethoxyphenyl)prop-2-enamide
• 1258830-81-7

• Inchi： 1S/C18H22N2O4/c1-20(18(12-19)8-5-9-18)17(21)7-6-13-10-15(23-3)16(24-4)11-14(13)22-2/h6-7,10-11H,5,8-9H2,1-4H3/b7-6+
• InChI Key： CTAQSQAXLBRCMQ-VOTSOKGWSA-N
• SMILES： O=C(/C=C/C1C=C(C(=CC=1OC)OC)OC)N(C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 330.15795719g/mol
• Monoisotopic Mass: 330.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8Ų

Additional information on N-(1-cyanocyclobutyl)-N-methyl-3-(2,4,5-trimethoxyphenyl)prop-2-enamide

N-(1-cyanocyclobutyl)-N-methyl-3-(2,4,5-trimethoxyphenyl)prop-2-enamide: A Comprehensive Overview

N-(1-cyanocyclobutyl)-N-methyl-3-(2,4,5-trimethoxyphenyl)prop-2-enamide (CAS No. 1258830-81-7) is a unique and multifaceted compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinct structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of N-(1-cyanocyclobutyl)-N-methyl-3-(2,4,5-trimethoxyphenyl)prop-2-enamide is composed of a cyclobutyl ring substituted with a cyano group, a methyl group, and a propenamide moiety attached to a 2,4,5-trimethoxyphenyl ring. This intricate arrangement imparts the compound with unique chemical properties and reactivity profiles that are of great interest to researchers and chemists alike.

Recent studies have highlighted the significance of N-(1-cyanocyclobutyl)-N-methyl-3-(2,4,5-trimethoxyphenyl)prop-2-enamide in the context of drug discovery and development. One notable application is its use as a lead compound in the design of new pharmaceuticals targeting specific biological pathways. The presence of the cyano group and the methoxy-substituted phenyl ring provides opportunities for modulating biological activity through interactions with target proteins or enzymes.

In addition to its potential as a therapeutic agent, N-(1-cyanocyclobutyl)-N-methyl-3-(2,4,5-trimethoxyphenyl)prop-2-enamide has been explored for its utility as an intermediate in synthetic routes. Its versatile reactivity allows it to serve as a building block for the synthesis of more complex molecules with diverse functionalities. This makes it an attractive choice for chemists working on the development of novel materials and compounds with tailored properties.

The synthesis of N-(1-cyanocyclobutyl)-N-methyl-3-(2,4,5-trimethoxyphenyl)prop-2-enamide has been extensively studied and optimized to achieve high yields and purity. Common synthetic strategies involve the condensation of appropriate precursors followed by functional group transformations to introduce the desired substituents. These methods have been refined over time to ensure efficient and scalable production processes suitable for both laboratory-scale synthesis and industrial applications.

One of the key challenges in working with N-(1-cyanocyclobutyl)-N-methyl-3-(2,4,5-trimethoxyphenyl)prop-2-enamide is maintaining its stability under various reaction conditions. The presence of sensitive functional groups such as the cyano group and methoxy substituents requires careful control over reaction parameters to prevent unwanted side reactions or degradation. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are often employed to monitor the purity and integrity of the compound during synthesis and storage.

The biological activity of N-(1-cyanocyclobutyl)-N-methyl-3-(2,4,5-trimethoxyphenyl)prop-2-enamide has been evaluated through a series of in vitro and in vivo studies. These investigations have revealed that the compound exhibits potent activity against specific targets relevant to various diseases. For example, it has shown promise as an inhibitor of certain enzymes involved in metabolic pathways associated with cancer progression. Additionally, preliminary studies suggest that it may have anti-inflammatory properties that could be beneficial in treating inflammatory disorders.

To further explore the therapeutic potential of N-(1-cyanocyclobutyl)-N-methyl-3-(2,4,5-trimethoxyphenyl)prop-2-enamide, ongoing research is focused on optimizing its pharmacological properties. This includes enhancing its bioavailability, reducing potential side effects, and improving its overall efficacy. Collaborative efforts between chemists and biologists are essential in this process to ensure that the compound meets the stringent requirements for clinical evaluation.

In conclusion, N-(1-cyanocyclobutyl)-N-methyl-3-(2,4,5-trimethoxyphenyl)prop-2-enamide (CAS No. 1258830-81-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further development as a therapeutic agent or synthetic intermediate. As research continues to uncover new applications and optimize its properties, this compound is poised to play an important role in advancing our understanding of chemical biology and drug discovery.